Cas no 1272973-71-3 (Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate)

• Product Name: Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate
• CAS No: 1272973-71-3
• MF: C₁₄H₂₁BrN₄O₂
• MW: 357.246142148972
• MDL: MFCD21332860
• CID: 2119752
• Update Time: 2025-05-21

Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 4-(5-bromopyrimidin-2-yl)-3-methylpiperazine-1-carboxylate
• (S)-tert-butyl 4-(5-bromopyrimidin-2-yl)-3-methylpiperazin-1-carboxylate
• VKECPWSBQAZYKU-JTQLQIEISA-N
• tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate
• Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate

• MDL： MFCD21332860
• Inchi： 1S/C14H21BrN4O2/c1-10-9-18(13(20)21-14(2,3)4)5-6-19(10)12-16-7-11(15)8-17-12/h7-8,10H,5-6,9H2,1-4H3/t10-/m0/s1
• InChI Key： VKECPWSBQAZYKU-JTQLQIEISA-N
• SMILES： BrC1C=NC(=NC=1)N1CCN(C(=O)OC(C)(C)C)C[C@@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Topological Polar Surface Area: 58.6

Additional information on Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate

Comprehensive Overview of Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate (CAS No. 1272973-71-3)

Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate (CAS No. 1272973-71-3) is a specialized organic compound widely recognized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a piperazine core with a pyrimidine ring, making it a valuable intermediate in drug discovery. Its tert-butyl and bromo substituents enhance its reactivity, enabling diverse applications in medicinal chemistry.

The growing interest in heterocyclic compounds like Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate is driven by their role in developing kinase inhibitors and other targeted therapies. Researchers frequently search for "piperazine derivatives in drug design" or "bromopyrimidine applications," reflecting its relevance in modern pharmaceutical R&D. This compound’s chiral center (3S configuration) further adds to its utility in enantioselective synthesis.

From a physicochemical perspective, Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate exhibits moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), which is critical for laboratory handling. Its molecular weight (342.23 g/mol) and stability under inert conditions make it suitable for multi-step synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

In the context of market trends, demand for high-purity intermediates like CAS No. 1272973-71-3 has surged due to advancements in small-molecule drug development. Industry reports highlight queries such as "where to buy tert-butyl piperazinecarboxylate derivatives" or "custom synthesis of bromopyrimidine compounds," underscoring its commercial significance. Suppliers often emphasize GMP compliance and batch-to-batch consistency to meet regulatory standards.

Beyond pharmaceuticals, Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate finds exploratory uses in material science, particularly in designing ligands for catalysis. Its bromo group allows further functionalization via cross-coupling reactions, aligning with trends in green chemistry and atom-efficient synthesis. Researchers also investigate its potential in bioimaging probes, leveraging the pyrimidine moiety’s fluorescence properties.

To address common queries like "safety data for CAS 1272973-71-3," it’s noted that this compound requires standard laboratory precautions, including glovebox use and ventilation. While not classified as hazardous, its MSDS recommends avoiding prolonged exposure. Storage at 2–8°C under nitrogen atmosphere ensures long-term stability, a detail frequently sought by procurement specialists.

In summary, Tert-butyl (3S)-4-(5-bromo-2-pyrimidinyl)-3-methyl-1-piperazinecarboxylate (CAS No. 1272973-71-3) represents a versatile building block in drug discovery and chemical innovation. Its structural features cater to evolving needs in precision medicine and sustainable synthesis, solidifying its position as a key compound in contemporary research.